molecular formula C23H16N4O5 B008342 Benzenamine, 4-isocyanato-N,N-bis(4-isocyanatophenyl)-2,5-dimethoxy- CAS No. 106790-31-2

Benzenamine, 4-isocyanato-N,N-bis(4-isocyanatophenyl)-2,5-dimethoxy-

Cat. No. B008342
M. Wt: 428.4 g/mol
InChI Key: AICHIFMREFAQPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenamine, 4-isocyanato-N,N-bis(4-isocyanatophenyl)-2,5-dimethoxy- is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MDI, and it is a type of diisocyanate that is commonly used in the production of polyurethane foams, coatings, and adhesives. In

Mechanism Of Action

The mechanism of action of MDI is not well understood. However, it is known to react with amino groups in proteins, which can lead to the formation of stable adducts. This reaction can cause changes in the structure and function of proteins, which can have various effects on biological systems.

Biochemical And Physiological Effects

MDI has been shown to have various biochemical and physiological effects. It has been shown to be toxic to cells, causing damage to DNA and other cellular components. It has also been shown to cause oxidative stress and inflammation in various tissues. In addition, MDI has been shown to have immunotoxic effects, leading to changes in the immune system.

Advantages And Limitations For Lab Experiments

MDI has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions and can be stored for long periods. However, MDI is toxic and can cause harm to researchers if not handled properly. It also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on MDI. One area of interest is the development of new materials based on MDI, such as shape-memory polymers and other advanced materials. Another area of interest is the study of the toxic effects of MDI on biological systems, with the goal of developing new treatments for MDI exposure. Finally, there is interest in developing new methods for the synthesis of MDI and related compounds, which could lead to the development of new materials with unique properties.

Synthesis Methods

MDI is synthesized by reacting aniline with phosgene to produce 4,4'-diphenylmethane diisocyanate (MDI). This reaction is followed by a second reaction with an excess of phosgene to produce MDI with two isocyanate groups. The final step involves reacting MDI with 2,5-dimethoxyaniline to produce the desired compound, benzenamine, 4-isocyanato-N,N-bis(4-isocyanatophenyl)-2,5-dimethoxy-.

Scientific Research Applications

MDI has been widely used in scientific research due to its unique chemical properties. It has been used in the production of polyurethane coatings, adhesives, and foams. It has also been used as a reagent in the synthesis of various organic compounds. In addition, MDI has been used in the development of new materials with unique properties, such as shape-memory polymers.

properties

CAS RN

106790-31-2

Product Name

Benzenamine, 4-isocyanato-N,N-bis(4-isocyanatophenyl)-2,5-dimethoxy-

Molecular Formula

C23H16N4O5

Molecular Weight

428.4 g/mol

IUPAC Name

4-isocyanato-N,N-bis(4-isocyanatophenyl)-2,5-dimethoxyaniline

InChI

InChI=1S/C23H16N4O5/c1-31-22-12-21(23(32-2)11-20(22)26-15-30)27(18-7-3-16(4-8-18)24-13-28)19-9-5-17(6-10-19)25-14-29/h3-12H,1-2H3

InChI Key

AICHIFMREFAQPW-UHFFFAOYSA-N

SMILES

COC1=CC(=C(C=C1N=C=O)OC)N(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O

Canonical SMILES

COC1=CC(=C(C=C1N=C=O)OC)N(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O

Other CAS RN

106790-31-2

Origin of Product

United States

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